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Compound of Interest

Compound Name: Triazamate

Cat. No.: B1681373

An In-depth Technical Guide to the Discovery and Synthesis of Triazamate Insecticide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triazamate is a systemic carbamate insecticide belonging to the triazole chemical class,
demonstrating potent activity primarily against aphids.[1] It functions as an acetylcholinesterase
(AChE) inhibitor, disrupting the normal nerve function in target pests. This document provides a
comprehensive overview of the discovery, synthesis, mode of action, and biological activity of
triazamate, intended for a technical audience in the fields of agrochemical research and
development. All quantitative data are presented in tabular format for clarity and comparative
analysis. Detailed experimental methodologies are provided for key assays, and logical and
experimental workflows are visualized using the DOT language.

Discovery and Development

Triazamate (formerly RH-7988) was discovered and developed by Rohm and Haas Company
(now part of Dow AgroSciences) and introduced around 1990.[1] The development of
triazamate was part of a broader effort in the agrochemical industry to find effective solutions
for controlling sap-sucking insects, a major threat to a wide variety of crops. Rohm and Haas
has a long history in the development of agricultural chemicals, which provided the foundation
for the research and development of novel insecticides like triazamate.
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Chemical Properties

Property Value
ethyl {[3-tert-butyl-1-(dimethylcarbamoyl)-1H-
UPAC Name 1,2?/4-{'[[riazol-5-ylx]/suIf;nyl}athate &
ethyl 2-[[1-[(dimethylamino)carbonyl]-3-(1,1-
CAS Name dimyethy[l[ettgi/l)—lH—i/,2,4—tria?zo|—5—y|>]/t]hio]icetate
CAS Number 112143-82-5
Molecular Formula C13H22N403S
Molecular Weight 314.41 g/mol
Physical State White to pale tan crystalline solid
Melting Point 60°C
Water Solubility 433 mg/L (at 25°C)
LogP (octanol-water) 1.76

Synthesis of Triazamate

While a detailed, step-by-step experimental protocol with specific reaction parameters is not
readily available in the public domain, the commercial synthesis of triazamate is a multi-step
process.[1] One reported synthetic route involves the reaction of a 1,2,4-triazole derivative with
dimethylcarbamoyl chloride, followed by coupling with an ethyl ester.[1]

A plausible synthetic pathway is outlined below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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